![molecular formula C12H15Cl2NO3 B3924865 2-(2,4-dichlorophenoxy)-N-(2-methoxyethyl)propanamide](/img/structure/B3924865.png)
2-(2,4-dichlorophenoxy)-N-(2-methoxyethyl)propanamide
Overview
Description
2-(2,4-dichlorophenoxy)-N-(2-methoxyethyl)propanamide, commonly known as DCPA, is a herbicide that is widely used in agriculture and horticulture. DCPA is a white crystalline solid that is soluble in water and organic solvents. It is a selective herbicide that is used to control the growth of annual grasses and broadleaf weeds in crops such as soybeans, peanuts, potatoes, and vegetables.
Mechanism of Action
DCPA works by inhibiting the growth of plant cells. It interferes with the synthesis of proteins and nucleic acids, which are essential for cell division and growth. DCPA is absorbed by the roots of plants and transported to the leaves, where it inhibits the growth of new shoots and leaves.
Biochemical and Physiological Effects:
DCPA has been shown to have minimal toxicity to mammals, birds, and fish. It does not accumulate in the environment and is rapidly degraded by microorganisms in the soil. DCPA has a low potential for groundwater contamination and has been approved for use in organic farming.
Advantages and Limitations for Lab Experiments
DCPA is a widely used herbicide that has been extensively studied for its herbicidal properties. It is a selective herbicide that is effective in controlling a wide range of annual grasses and broadleaf weeds in various crops. However, DCPA has some limitations in laboratory experiments. It is a relatively non-specific inhibitor of plant growth and can affect the growth of non-target plants. It is also difficult to control the concentration of DCPA in laboratory experiments, as it is rapidly degraded by microorganisms in the soil.
Future Directions
There are several areas of future research for DCPA. One area of research is the development of new formulations of DCPA that are more effective and have a lower environmental impact. Another area of research is the identification of new target weeds for DCPA, as well as the development of new herbicides that work in combination with DCPA. Finally, research is needed to better understand the environmental fate and transport of DCPA in the soil, as well as its potential impact on non-target organisms.
Scientific Research Applications
DCPA has been extensively studied for its herbicidal properties. It has been shown to be effective in controlling a wide range of annual grasses and broadleaf weeds in various crops. DCPA is also used in turf management to control weeds in golf courses, parks, and other recreational areas.
properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-(2-methoxyethyl)propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15Cl2NO3/c1-8(12(16)15-5-6-17-2)18-11-4-3-9(13)7-10(11)14/h3-4,7-8H,5-6H2,1-2H3,(H,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZBOFGHOFKVITR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCCOC)OC1=C(C=C(C=C1)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15Cl2NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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